![molecular formula C20H21N3O3S B269120 N-[4-(4-morpholinylcarbonyl)phenyl]-N'-(phenylacetyl)thiourea](/img/structure/B269120.png)
N-[4-(4-morpholinylcarbonyl)phenyl]-N'-(phenylacetyl)thiourea
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Overview
Description
N-[4-(4-morpholinylcarbonyl)phenyl]-N'-(phenylacetyl)thiourea, also known as AG490, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first synthesized in 1994 by researchers at the University of California, San Francisco, and since then, it has been the subject of numerous scientific studies.
Scientific Research Applications
N-[4-(4-morpholinylcarbonyl)phenyl]-N'-(phenylacetyl)thiourea has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the activity of Janus kinases (JAKs), which are enzymes that play a critical role in the signaling pathways that regulate cell growth and survival. By inhibiting JAK activity, this compound has been shown to induce apoptosis (cell death) in cancer cells, making it a promising candidate for cancer therapy.
Mechanism of Action
N-[4-(4-morpholinylcarbonyl)phenyl]-N'-(phenylacetyl)thiourea exerts its effects by binding to the ATP-binding site of JAKs, thereby blocking their activity. This leads to a downstream inhibition of STAT (signal transducer and activator of transcription) proteins, which are involved in the regulation of gene expression. By inhibiting STAT activity, this compound can induce apoptosis in cancer cells and inhibit their growth and proliferation.
Biochemical and Physiological Effects:
In addition to its potential therapeutic applications, this compound has also been studied for its biochemical and physiological effects. It has been shown to inhibit the production of cytokines, which are signaling molecules that play a critical role in the immune response. This suggests that this compound may have potential applications in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[4-(4-morpholinylcarbonyl)phenyl]-N'-(phenylacetyl)thiourea is its specificity for JAKs, which makes it a useful tool for studying the role of these enzymes in cellular signaling pathways. However, one limitation of this compound is its relatively low potency, which may limit its effectiveness in vivo.
Future Directions
There are several potential future directions for research on N-[4-(4-morpholinylcarbonyl)phenyl]-N'-(phenylacetyl)thiourea. One area of interest is the development of more potent and selective JAK inhibitors, which could have greater therapeutic potential. Another area of interest is the investigation of this compound's potential applications in the treatment of autoimmune diseases, as well as its potential use in combination with other cancer therapies. Additionally, further studies are needed to fully elucidate the biochemical and physiological effects of this compound.
Synthesis Methods
N-[4-(4-morpholinylcarbonyl)phenyl]-N'-(phenylacetyl)thiourea can be synthesized using a multi-step process that involves the reaction of 4-(4-morpholinylcarbonyl)phenyl isothiocyanate with phenylacetic acid. The resulting product is then purified through column chromatography to obtain this compound in its pure form.
properties
Molecular Formula |
C20H21N3O3S |
---|---|
Molecular Weight |
383.5 g/mol |
IUPAC Name |
N-[[4-(morpholine-4-carbonyl)phenyl]carbamothioyl]-2-phenylacetamide |
InChI |
InChI=1S/C20H21N3O3S/c24-18(14-15-4-2-1-3-5-15)22-20(27)21-17-8-6-16(7-9-17)19(25)23-10-12-26-13-11-23/h1-9H,10-14H2,(H2,21,22,24,27) |
InChI Key |
SDSIOASFQMFYIS-UHFFFAOYSA-N |
SMILES |
C1COCCN1C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)CC3=CC=CC=C3 |
Canonical SMILES |
C1COCCN1C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)CC3=CC=CC=C3 |
Origin of Product |
United States |
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